Cas no 1261764-45-7 (Cc1cc(OC(F)(F)F)ccc1CCl)

• Product Name: Cc1cc(OC(F)(F)F)ccc1CCl
• CAS No: 1261764-45-7
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 4981934
• Update Time: 2025-05-21

Cc1cc(OC(F)(F)F)ccc1CCl Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(trifluoromethoxy)benzyl chloride
• Cc1cc(OC(F)(F)F)ccc1CCl

• Inchi： 1S/C9H8ClF3O/c1-6-4-8(14-9(11,12)13)3-2-7(6)5-10/h2-4H,5H2,1H3
• InChI Key： DLECDAQZYZVNHH-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C)OC(F)(F)F

Computed Properties

• Exact Mass: 224.0215771 g/mol
• Monoisotopic Mass: 224.0215771 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.61
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Additional information on Cc1cc(OC(F)(F)F)ccc1CCl

Professional Introduction to Compound with CAS No. 1261764-45-7 and Product Name: Cc1cc(OC(F)(F)F)ccc1CCl

The compound with the CAS number 1261764-45-7 and the product name Cc1cc(OC(F)(F)F)ccc1CCl represents a significant advancement in the field of chemical and biomedical research. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in pharmaceutical development and material science. The compound's molecular framework, featuring a perfluoroalkyl group and a substituted benzene ring, contributes to its distinctive reactivity and utility.

In recent years, the exploration of fluorinated compounds has become increasingly prominent in scientific literature. The presence of perfluoroalkyl groups, such as those found in Cc1cc(OC(F)(F)F)ccc1CCl, enhances the compound's stability and lipophilicity, making it an attractive candidate for drug delivery systems. These properties are particularly relevant in the context of developing novel therapeutics that require efficient penetration across biological membranes. The benzene ring substitution pattern further influences the molecule's electronic characteristics, enabling it to interact with biological targets in a highly specific manner.

Current research indicates that compounds like Cc1cc(OC(F)(F)F)ccc1CCl exhibit promising activities in modulating various biological pathways. For instance, studies have demonstrated their potential role in inhibiting enzymes involved in inflammatory responses. The fluorine atoms' electron-withdrawing nature significantly affects the molecule's electronic distribution, which can be leveraged to enhance binding affinity to therapeutic targets. This has opened up new avenues for designing molecules with improved pharmacokinetic profiles.

The synthesis of Cc1cc(OC(F)(F)F)ccc1CCl involves sophisticated organic chemistry techniques that highlight the compound's synthetic challenge and complexity. Advanced methods such as palladium-catalyzed cross-coupling reactions have been employed to construct the perfluoroalkylated benzene core. These synthetic strategies not only showcase the ingenuity of modern chemical synthesis but also underscore the importance of precision in constructing complex molecular architectures.

From a computational chemistry perspective, the molecular modeling of Cc1cc(OC(F)(F)F)ccc1CCl has provided valuable insights into its interactions with biological systems. Quantum mechanical calculations have been instrumental in understanding the electronic structure and reactivity of this compound. Such computational studies are essential for guiding experimental efforts and optimizing molecular properties for better biological activity.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The structural features of Cc1cc(OC(F)(F)F)ccc1CCl, including its perfluoroalkyl substituent, align well with these requirements. This has led to its investigation as a lead compound for developing new drugs targeting neurological disorders, cancer, and infectious diseases. Preliminary findings suggest that this molecule may exhibit potent effects on disease-related pathways while maintaining a favorable safety profile.

Material science applications of Cc1cc(OC(F)(F)F)ccc1CCl are also emerging as a promising field of study. The unique combination of fluorine atoms and aromatic rings endows this compound with exceptional thermal stability and chemical resistance. These properties make it suitable for use in high-performance materials, such as coatings and polymers that require robust performance under extreme conditions.

In conclusion, the compound with CAS No. 1261764-45-7 and product name Cc1cc(OC(F)(F)F)ccc1CCl represents a multifaceted molecule with significant potential across various scientific domains. Its structural complexity, combined with its unique functional properties, positions it as a valuable asset in both pharmaceutical research and advanced material development. As scientific understanding continues to evolve, further exploration of this compound is expected to yield groundbreaking advancements.